Cas no 883644-89-1 (1',5',7'-trimethyl-1',2'-dihydrospiro1,3-dioxolane-2,3'-indole-2'-one)

• Product Name: 1',5',7'-trimethyl-1',2'-dihydrospiro1,3-dioxolane-2,3'-indole-2'-one
• CAS No: 883644-89-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5421806
• PubChem ID: 9150183
• Update Time: 2025-07-01

1',5',7'-trimethyl-1',2'-dihydrospiro1,3-dioxolane-2,3'-indole-2'-one Chemical and Physical Properties

Names and Identifiers

• 1',5',7'-trimethyl-1',2'-dihydrospiro[1,3-dioxolane-2,3'-indole]-2'-one
• F3294-0135
• 883644-89-1
• 1',5',7'-trimethylspiro[[1,3]dioxolane-2,3'-indolin]-2'-one
• 1',5',7'-trimethylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one
• AKOS002323957
• 1',5',7'-trimethyl-1',2'-dihydrospiro[1,3-dioxolane-2,3'-indol]-2'-one
• 1',5',7'-trimethylspiro[1,3-dioxolane-2,3'-indole]-2'-one
• STK914028
• 1′,5′,7′-Trimethylspiro[1,3-dioxolane-2,3′-[3H]indol]-2′(1′H)-one
• 1',5',7'-trimethyl-1',2'-dihydrospiro1,3-dioxolane-2,3'-indole-2'-one

• Inchi： 1S/C13H15NO3/c1-8-6-9(2)11-10(7-8)13(12(15)14(11)3)16-4-5-17-13/h6-7H,4-5H2,1-3H3
• InChI Key： ZAGNNOWUAQNPMY-UHFFFAOYSA-N
• SMILES： O1CCOC21C1=C(N(C)C2=O)C(C)=CC(C)=C1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.7±45.0 °C(Predicted)
• pka: 1.03±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1',5',7'-trimethyl-1',2'-dihydrospiro1,3-dioxolane-2,3'-indole-2'-one

Chemical Profile of 1',5',7'-trimethyl-1',2'-dihydrospiro1,3-dioxolane-2,3'-indole-2'-one (CAS No. 883644-89-1) and Its Emerging Applications

The compound 1',5',7'-trimethyl-1',2'-dihydrospiro1,3-dioxolane-2,3'-indole-2'-one (CAS No. 883644-89-1) represents a fascinating molecular scaffold with significant potential in the realm of pharmaceutical chemistry and bioorganic synthesis. Its unique structural features—comprising a spirocyclic system interconnecting a dioxolane ring with an indole moiety—endow it with distinctive electronic and steric properties that make it a compelling candidate for further exploration in medicinal chemistry and materials science.

Recent advancements in computational chemistry have highlighted the compound's favorable pharmacokinetic profile, particularly its predicted high metabolic stability and moderate solubility in aqueous media. These attributes are critical for optimizing drug candidates intended for oral or parenteral administration. The presence of multiple methyl substituents on the dioxolane ring not only influences the compound's conformational flexibility but also enhances its hydrophobicity, which may be leveraged to improve membrane permeability—a key factor in drug bioavailability.

In the context of bioorganic synthesis, the spirocyclic core of 1',5',7'-trimethyl-1',2'-dihydrospiro1,3-dioxolane-2,3'-indole-2'-one has been utilized as a versatile intermediate in constructing more complex heterocyclic frameworks. Researchers have demonstrated its utility in generating derivatives with enhanced binding affinity to biological targets, including enzymes and receptors implicated in neurological disorders. For instance, modifications at the indole nitrogen atom have yielded analogs exhibiting promising activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory pathways.

The dioxolane ring itself is a well-documented pharmacophore in medicinal chemistry, known for its ability to stabilize reactive intermediates and facilitate interactions with biological macromolecules. The incorporation of this motif into the indole scaffold of CAS No. 883644-89-1 creates a rigid yet adaptable structure that can be fine-tuned through derivatization to achieve specific pharmacological effects. Notably, recent studies have explored its potential as a precursor for kinase inhibitors, where the spirocyclic arrangement provides optimal steric hindrance around hinge-binding pockets.

From a synthetic chemistry perspective, the preparation of 1',5',7'-trimethyl-1',2'-dihydrospiro1,3-dioxolane-2,3'-indole-2'-one exemplifies modern strategies in multi-component reactions (MCRs) and transition-metal-catalyzed couplings. The synthesis involves a spirocyclization reaction between an appropriately substituted dioxolane derivative and an indole precursor under mild conditions, often facilitated by Lewis acids or organometallic catalysts. This approach underscores the growing importance of green chemistry principles in developing efficient synthetic routes to complex molecules.

The compound's electronic properties have also garnered attention from materials scientists investigating organic semiconductors and optoelectronic materials. The spirocyclic architecture imparts rigidity to the molecular framework while allowing for tunable electron delocalization across the dioxolane-indole system. This balance between rigidity and conjugation makes it an attractive candidate for applications in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors.

In summary, CAS No. 883644-89-1 represents a structurally unique and functionally versatile molecule with broad applicability across pharmaceuticals and advanced materials. Its synthesis highlights modern methodologies in heterocyclic chemistry, while its properties suggest potential therapeutic benefits alongside novel technological uses. Continued research into derivatives of this scaffold is anticipated to yield further insights into its mechanistic behavior and expand its utility in drug discovery and material science.